Fukanefuromarin A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Fukanefuromarin A is a furanocoumarin that is 2,3-dihydrofuro[3,2-c]coumarin substituted by a hydroxy group at position 7, methyl groups at positions 2 and 3 (relatively cis configuration) and a 4,8-dimethyl-4(E),7-nonadien-6-onyl moiety at position 2. Isolated from the roots of Ferula fukanensis, it inhibits production of nitric oxide (NO). It has a role as a metabolite and an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is a furanocoumarin, a sesquiterpenoid, a member of phenols and an aromatic ketone.
Scientific Research Applications
Nitric Oxide Production Inhibition
Fukanefuromarin A, derived from Ferula fukanensis, shows significant potential in inhibiting nitric oxide (NO) production. It affects inducible nitric oxide synthase (iNOS) gene expression in a murine macrophage-like cell line. This property is crucial as excessive NO production and iNOS expression are implicated in various inflammatory conditions and diseases (Motai, Daikonya, & Kitanaka, 2004).
Cytokine Gene Expression Inhibition
In addition to inhibiting NO production, this compound also exhibits effects on pro-inflammatory cytokine gene expression. It has been found to inhibit the expression of interleukin-6 (IL-6) and tumor necrosis factor-α (TNF-α), crucial mediators in the inflammatory response. This makes this compound a potential candidate for research in anti-inflammatory therapies (Motai, Daikonya, & Kitanaka, 2013).
Antidiabetic and Antineuropathic Potential
Fumaria officinalis, which contains active compounds including this compound, has demonstrated potential in antidiabetic and antineuropathic applications. It may work by modulating pro-inflammatory and anti-inflammatory cytokines, suggesting its utility in diabetic complications and inflammatory conditions (Raafat & El-Zahaby, 2020).
Protection Against Oxidative Stress and Apoptosis
Research indicates that Fumaria parviflora Lam., which includes this compound, can reduce oxidative stress and regulate mitochondria-mediated apoptosis. This suggests its potential use in protecting against liver toxicity and cell death, providing a novel approach for therapeutic applications (Tripathi, Singh, Raisuddin, & Kakkar, 2011).
Properties
Molecular Formula |
C24H28O5 |
---|---|
Molecular Weight |
396.5 g/mol |
IUPAC Name |
(2R,3S)-2-[(4E)-4,8-dimethyl-6-oxonona-4,7-dienyl]-7-hydroxy-2,3-dimethyl-3H-furo[3,2-c]chromen-4-one |
InChI |
InChI=1S/C24H28O5/c1-14(2)11-18(26)12-15(3)7-6-10-24(5)16(4)21-22(29-24)19-9-8-17(25)13-20(19)28-23(21)27/h8-9,11-13,16,25H,6-7,10H2,1-5H3/b15-12+/t16-,24+/m0/s1 |
InChI Key |
NWTCYOAKBSTWBB-RHUXRCPJSA-N |
Isomeric SMILES |
C[C@H]1C2=C(C3=C(C=C(C=C3)O)OC2=O)O[C@]1(C)CCC/C(=C/C(=O)C=C(C)C)/C |
SMILES |
CC1C2=C(C3=C(C=C(C=C3)O)OC2=O)OC1(C)CCCC(=CC(=O)C=C(C)C)C |
Canonical SMILES |
CC1C2=C(C3=C(C=C(C=C3)O)OC2=O)OC1(C)CCCC(=CC(=O)C=C(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.